Cas no 1445951-10-9 (tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate)

Technical Introduction: tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate is a chiral spirocyclic compound featuring a protected amine (Boc group) and a hydroxyl functionality. Its rigid spiro[4.5]decane scaffold enhances stereochemical stability, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The tert-butyloxycarbonyl (Boc) group ensures selective deprotection under mild acidic conditions, while the hydroxy moiety offers derivatization potential. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or peptidomimetics, where precise stereocontrol is critical. Its well-defined stereochemistry (3S,5S) and functional group compatibility make it a versatile building block for targeted molecular design.

tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate structure

1445951-10-9 structure

Product Name:tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate

CAS No:1445951-10-9

MF:C₁₃H₂₃NO₄

MW:257.3260242939

CID:4600268

Update Time:2025-05-27

tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

- Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate
- Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate(WX101529)
- 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel-
- tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate
- Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-6-4-5-13(9-14)7-10(15)8-17-13/h10,15H,4-9H2,1-3H3/t10-,13-/m1/s1
- InChI Key： LILGESIHSOUCBM-ZWNOBZJWSA-N
- SMILES： O1[C@]2(CCCN(C(OC(C)(C)C)=O)C2)C[C@@H](O)C1

tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00801741-1g	tert-Butyl (3R,5R)-rel-3-hydroxy-1-oxa-7-azaspiro[4.5]decane-7-carboxylate	1445951-10-9	97%	1g	￥13307.0	2023-04-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00362-100MG	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate	1445951-10-9	95%	100MG	￥ 2,824.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00362-250MG	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate	1445951-10-9	95%	250MG	￥ 4,514.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00362-500MG	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate	1445951-10-9	95%	500MG	￥ 7,524.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00362-1G	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate	1445951-10-9	95%	1g	￥ 11,286.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00362-5G	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate	1445951-10-9	95%	5g	￥ 33,858.00	2023-03-31
1PlusChem	1P00HXKY-100mg	Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate	1445951-10-9	95%	100mg	$385.00	2024-06-20
1PlusChem	1P00HXKY-250mg	Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate	1445951-10-9	95%	250mg	$727.00	2024-06-20
1PlusChem	1P00HXKY-1g	Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate	1445951-10-9	95%	1g	$1478.00	2024-06-20
Aaron	AR00HXTA-100mg	Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate	1445951-10-9	95%	100mg	$424.00	2023-12-16

tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529

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